Cas no 929339-53-7 (2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid)

• Product Name: 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid
• CAS No: 929339-53-7
• MF: C₁₉H₁₆O₇
• MW: 356.326146125793
• CID: 6285522
• PubChem ID: 24278926
• Update Time: 2025-06-27

2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid
• 2-[3-(2-methoxyphenoxy)-2-methyl-4-oxochromen-7-yl]oxyacetic acid
• 2-{[3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl]oxy}acetic acid
• AKOS000276173
• F2106-0102
• 929339-53-7
• AB01312481-01
• 2-((3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)acetic acid
• NCGC00316361-01

• Inchi： 1S/C19H16O7/c1-11-19(26-15-6-4-3-5-14(15)23-2)18(22)13-8-7-12(9-16(13)25-11)24-10-17(20)21/h3-9H,10H2,1-2H3,(H,20,21)
• InChI Key： SSIDWRGYCJMUCK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C2C=CC(=CC1=2)OCC(=O)O)=O)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 356.08960285g/mol
• Monoisotopic Mass: 356.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid

Introduction to 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid (CAS No. 929339-53-7)

2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid, with the CAS number 929339-53-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and drug development. This compound belongs to the class of chromones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The structure of 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid is characterized by a chromone core with a substituted phenoxy group and a methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chromone scaffold is a common motif in natural products and synthetic compounds, often associated with potent pharmacological effects.

Recent studies have highlighted the potential of 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including cardiovascular disorders and neurodegenerative conditions. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for the development of antioxidant-based therapies.

In the realm of cancer research, 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid has shown promising anticancer effects. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of multiple signaling pathways, such as the inhibition of NF-kB activation and the induction of caspase-dependent apoptosis.

The pharmacokinetic properties of 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid have also been studied to assess its suitability for therapeutic applications. Research has indicated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for developing effective drug formulations. Additionally, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 2-{3-(2-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetic acid (CAS No. 929339-53-7) is a multifunctional compound with a wide range of potential applications in medicine. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive target for further research and development. Ongoing studies are aimed at optimizing its chemical structure to enhance its efficacy and safety profile, paving the way for its potential use in clinical settings.